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An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylbenzenethiol, also known as p-thiocresol or p-toluenethiol, is an organosulfur
compound with the chemical formula CH3zCsH4aSH. It is a crucial intermediate in the synthesis of
various organic compounds, finding applications in pharmaceuticals, dyes, and materials
science. This document provides a comprehensive overview of the physical and chemical
properties of 4-methylbenzenethiol, including detailed experimental protocols for its key
reactions and visualizations of its chemical behavior.

Physical and Chemical Properties

4-Methylbenzenethiol is a white crystalline solid characterized by a strong, unpleasant odor. It
Is sparingly soluble in water but shows good solubility in organic solvents such as ethanol,
ether, chloroform, and methanol.[1][2][3][4]

Quantitative Data Summary

The key physical and chemical properties of 4-methylbenzenethiol are summarized in the
table below for easy reference.
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Property Value Reference(s)
Molecular Formula C7HsS [5]
Molecular Weight 124.21 g/mol [5]
CAS Number 106-45-6 [5]
Appearance White leaflets or crystalline 5]
solid
Odor Strong, unpleasant, stench [5]
Melting Point 41-44 °C [5]
Boiling Point 195 °C (at 760 mmHgQ) [5]
Density 1.022 g/cm3 [4]

Vapor Pressure

0.8 mmHg at 25 °C; 10 mmHg
at71°C

[5]

Flash Point 68 °C (closed cup)
Insoluble in water; soluble in

Solubility alcohol, ether, chloroform, and [31[41[5]
methanol.

pKa 6.82 at 25 °C [5][6]
WLHCBQAPPJAULW-

InChl Key [5]
UHFFFAOYSA-N

SMILES Cclcce(S)ecl [5]

Chemical Reactivity and Applications

The chemistry of 4-methylbenzenethiol is dominated by the reactivity of the thiol (-SH) group.
The sulfur atom is nucleophilic, and the S-H bond is acidic, making it susceptible to a range of
chemical transformations.

Acidity and Thiolate Formation
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With a pKa of approximately 6.82, the thiol proton of 4-methylbenzenethiol is significantly
more acidic than the corresponding proton in p-cresol (the oxygen analogue).[5][6] This allows
for easy deprotonation by bases to form the corresponding thiolate anion. The thiolate is a
potent nucleophile and is central to many of the reactions of 4-methylbenzenethiol.

4-Methylbenzenethiol
+ Base

T—a

4-Methylthiophenolate H20
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Figure 1: Deprotonation of 4-methylbenzenethiol to form the thiolate anion.

S-Alkylation

The 4-methylthiophenolate anion readily participates in nucleophilic substitution reactions
(typically Sn2) with alkyl halides to form thioethers (sulfides).[3] This is a common and efficient
method for forming carbon-sulfur bonds.

Oxidation to Disulfide

Mild oxidizing agents, such as iodine (I2) or hydrogen peroxide (H202), can oxidize 4-
methylbenzenethiol to its corresponding disulfide, bis(4-methylphenyl) disulfide.[4][7] This
oxidative coupling is a characteristic reaction of thiols.

2 x 4-Methylbenzenethiol + O]
S
bis(4-methylphenyl) disulfide 2Ht+2e"

[O] (e.g., |2, H202)
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Figure 2: Oxidation of 4-methylbenzenethiol to bis(4-methylphenyl) disulfide.

Palladium-Catalyzed Cross-Coupling

4-Methylbenzenethiol is a valuable substrate in modern synthetic chemistry, particularly in
palladium-catalyzed cross-coupling reactions to form diaryl sulfides. In these reactions, the thiol
is coupled with an aryl halide in the presence of a palladium catalyst, a phosphine ligand, and a
base. This methodology has broad substrate scope and functional group tolerance.[2][8]
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Reactants & Catalysts

4-Methylbenzenethiol Aryl Halide (Ar-X) Pd Catalyst (e.g., Pd(OAc)2) Phosphine Ligand (e.g., DiPPF) Base (e.g., K2COs)
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Figure 3: Experimental workflow for Palladium-catalyzed synthesis of diaryl sulfides.
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Experimental Protocols

The following are representative experimental protocols for key reactions involving 4-
methylbenzenethiol. These are generalized procedures and may require optimization for
specific substrates and scales.

Synthesis of bis(4-methylphenyl) disulfide via Oxidation

This protocol describes the oxidation of 4-methylbenzenethiol to its disulfide using hydrogen
peroxide as a mild and environmentally benign oxidant, catalyzed by iodine.

o Materials:

o 4-Methylbenzenethiol

o 30% Hydrogen peroxide (H202)

o lodine (I2)

o Ethyl acetate

o Saturated sodium thiosulfate solution

o Brine

o Anhydrous magnesium sulfate (MgSOa)
e Procedure:

o To a solution of 4-methylbenzenethiol (1.0 mmol) in ethyl acetate (10 mL), add a catalytic
amount of iodine (0.1 mmaol).

o To this mixture, add 30% hydrogen peroxide (1.1 mmol) dropwise at room temperature.

o Stir the reaction mixture at room temperature and monitor its progress using thin-layer
chromatography (TLC).

o Upon completion, quench the reaction by adding saturated sodium thiosulfate solution to
remove any excess iodine.
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o Separate the organic layer, wash with brine, dry over anhydrous MgSOa, and filter.
o Remove the solvent under reduced pressure to yield the crude product.

o If necessary, purify the crude product by recrystallization or column chromatography to
obtain pure bis(4-methylphenyl) disulfide.[4][7]

Palladium-Catalyzed Synthesis of 4-Methylphenyl
Phenyl Sulfide

This protocol is based on the general method for palladium-catalyzed cross-coupling of thiols
with aryl halides developed by Murata and Buchwald.[2][8]

o Materials:

o

4-Methylbenzenethiol

o

lodobenzene (or another aryl halide)

[¢]

Palladium(ll) acetate (Pd(OAc)z2)

o

1,1'-Bis(diisopropylphosphino)ferrocene (DiPPF)

o

Potassium carbonate (K2COs) or another suitable base

o

Anhydrous toluene
e Procedure:

o In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), combine Pd(OAc):
(2 mol%), DIPPF (4 mol%), and the base (e.g., K2COs, 2.0 mmol).

o Add anhydrous toluene, followed by 4-methylbenzenethiol (1.2 mmol) and the aryl halide
(e.g., iodobenzene, 1.0 mmol).

o Seal the tube and heat the reaction mixture at the appropriate temperature (e.g., 100 °C)
for the required time (typically 12-24 hours).
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o Monitor the reaction by TLC or gas chromatography (GC).
o Once the reaction is complete, cool the mixture to room temperature.

o Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous MgSOQa, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to yield the desired diaryl
sulfide.

Safety and Handling

4-Methylbenzenethiol is a hazardous substance and should be handled with appropriate
safety precautions. It is toxic if swallowed, harmful in contact with skin, and can cause skin and
serious eye irritation. Handling should be performed in a well-ventilated fume hood, and
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn. Store in a cool, dry, well-ventilated area away from oxidizing agents.

Conclusion

4-Methylbenzenethiol is a versatile chemical building block with a rich and well-defined
chemistry centered on its thiol group. Its physical and chemical properties make it a valuable
reagent in a wide array of synthetic applications, from the straightforward formation of
thioethers and disulfides to its use in advanced palladium-catalyzed cross-coupling reactions. A
thorough understanding of its properties, reactivity, and safe handling procedures is essential
for its effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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